![molecular formula C18H15ClN2O2 B2717808 2-(2-chlorophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide CAS No. 2034322-88-6](/img/structure/B2717808.png)
2-(2-chlorophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide
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Description
2-(2-chlorophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is known for its ability to interact with certain proteins in the body, making it a promising candidate for drug development. In
Scientific Research Applications
- 2-(2-chlorophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide has been investigated for its potential as an anticancer agent. Researchers explore its effects on tumor growth, apoptosis, and cell cycle regulation. Preclinical studies have shown promising results, warranting further investigation .
- The compound’s structure suggests anti-inflammatory potential. It may inhibit pro-inflammatory pathways, making it relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders .
- Researchers have studied this compound’s impact on neuronal health. It shows neuroprotective effects by modulating oxidative stress, inflammation, and apoptosis. Investigations into its role in Alzheimer’s, Parkinson’s, and other neurodegenerative diseases are ongoing .
- 2-(2-chlorophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide exhibits antimicrobial properties. Studies explore its efficacy against bacterial and fungal pathogens, including drug-resistant strains .
- Some research suggests that this compound may influence metabolic pathways, affecting lipid metabolism and adipogenesis. Investigations into its potential as an anti-obesity agent are underway .
- Medicinal chemists use this compound as a scaffold for designing novel drugs. Its unique structure provides opportunities for modification and optimization to create targeted therapies .
- The compound’s bioactivity extends to plant protection. Researchers explore its potential as an agrochemical, including herbicidal or fungicidal properties .
- PDT combines light and photosensitizers to treat cancer and other diseases. This compound’s absorption properties make it a candidate for PDT research .
Anticancer Research
Anti-inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Antibacterial and Antifungal Activity
Metabolic Disorders and Obesity
Chemical Biology and Drug Design
Agrochemical Applications
Photodynamic Therapy (PDT)
Cell Press. “Discovery of a Novel Class of Anticancer Compounds Targeting the Microtubules.” Link Kanazawa University. “Synthesis and Biological Evaluation of 2-(2-Chlorophenyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}acetamide Derivatives.” Link Namiki Shoji Co., Ltd. “Agrochemical and Pharmaceutical Chemicals.” Link
properties
IUPAC Name |
2-(2-chlorophenyl)-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O2/c19-15-5-2-1-4-14(15)10-18(22)21-12-13-7-8-16(20-11-13)17-6-3-9-23-17/h1-9,11H,10,12H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVZVFVBDWMPSGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)NCC2=CN=C(C=C2)C3=CC=CO3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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